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Compound of Interest

Compound Name: (2S,3R)-Brassinazole

Cat. No.: B8228604

An In-depth Technical Guide to (2S,3R)-Brassinazole

Abstract

(2S,3R)-Brassinazole is a potent and specific inhibitor of brassinosteroid (BR) biosynthesis,
belonging to the triazole class of chemicals.[1][2][3] As the enantiomer of Brassinazole, it
serves as a critical tool for researchers studying the physiological roles of brassinosteroids in
plant growth and development.[1][4] This document provides a comprehensive overview of the
chemical structure, properties, mechanism of action, and biological effects of (2S,3R)-
Brassinazole. It includes detailed experimental protocols for its use in biological assays and
visualizes key pathways and workflows to support research and drug development
professionals.

Chemical Structure and Properties

Brassinazole is a triazole derivative, and many early studies utilized a racemic mixture of its
enantiomers. (2S,3R)-Brassinazole is a specific stereoisomer, which is suggested to be the
most active form of the compound. Its chemical structure is characterized by a tertiary hydroxyl
group adjacent to the carbon atom bearing the triazole ring, a feature that distinguishes it from
other triazolic plant growth regulators.

Physicochemical Properties
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The key identifying and physical properties of (2S,3R)-Brassinazole are summarized in the

table below.

Property Value Reference
(2S,3R)-1-[2-(4-
chlorophenyl)-3-(3-

UPAC Name methyIF;)uta:-)Z-yl()-oxiran-2-
ylmethyl-1H-1,2,4-triazole

CAS Number 259200-31-2

Molecular Formula C16H20CINsO

Molecular Weight 305.8 g/mol

Appearance Solid

-20°C for 1 month; -80°C for 6

Storage (Stock Solution)
months

Mechanism of Action

(2S,3R)-Brassinazole functions as a specific inhibitor of the brassinosteroid biosynthesis
pathway. Its primary mode of action is the inhibition of cytochrome P450 monooxygenases,
which are crucial for several steps in the synthesis of brassinosteroids. Specifically,
Brassinazole targets the oxidative processes that convert 6-deoxocastasterone to teasterone,
effectively blocking the production of downstream bioactive brassinosteroids like brassinolide.
This inhibition leads to a phenotype in treated plants that closely resembles that of BR-deficient
mutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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